2H-Azirine-2-carbohydrazide

• CAS No.: 89176-15-8
• Molecular Formula: C3H5N3O
• Molecular Weight: 99.09 g/mol
• IUPAC Name: 2H-azirine-2-carbohydrazide
• InChI: InChI=1S/C3H5N3O/c4-6-3(7)2-1-5-2/h1-2H,4H2,(H,6,7)
• InChI Key: HUXHODLQWILNIO-UHFFFAOYSA-N
• Canonical SMILES: C1=NC1C(=O)NN

Description

2H-Azirine-2-carbohydrazide is a compound belonging to the class of azirines, which are three-membered nitrogen-containing heterocycles. Azirines are known for their high ring strain and reactivity, making them valuable intermediates in organic synthesis. The unique structure of this compound allows it to participate in various chemical reactions, making it a compound of interest in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-Azirine-2-carbohydrazide can be achieved through several methods. One common approach involves the Neber rearrangement, where oximes are converted into azirines using tosyl chloride and a base such as triethylamine . Another method includes the decomposition of vinyl azides, which can be thermally or photochemically induced to form azirines . Additionally, ring contraction of isoxazoles and oxidative cyclization of enamine derivatives are also employed to synthesize azirines .

Industrial Production Methods

These methods typically involve the use of robust and scalable reactions such as the Neber rearrangement and the decomposition of vinyl azides .

Chemical Reactions Analysis

Types of Reactions

2H-Azirine-2-carbohydrazide undergoes various types of chemical reactions, including:

Oxidation: Azirines can be oxidized to form oxazoles and other heterocycles.

Reduction: Reduction of azirines can lead to the formation of aziridines, which are less strained three-membered rings.

Substitution: Azirines can participate in nucleophilic substitution reactions, where the azirine ring opens to form more stable products.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like m-chloroperbenzoic acid (m-CPBA) for oxidation reactions, and reducing agents such as lithium aluminum hydride (LiAlH4) for reduction reactions . Substitution reactions often require nucleophiles like amines or thiols under mild conditions .

Major Products Formed

The major products formed from the reactions of this compound include oxazoles, aziridines, and various substituted derivatives depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2H-Azirine-2-carbohydrazide has several scientific research applications, including:

Chemistry: It serves as a valuable intermediate in the synthesis of complex heterocyclic compounds.

Biology: Azirine derivatives have been studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound’s reactivity makes it a candidate for drug development, particularly in the design of enzyme inhibitors and other therapeutic agents.

Industry: Azirines are used in the production of polymers and other materials due to their ability to undergo polymerization and other chemical transformations.

Mechanism of Action

The mechanism of action of 2H-Azirine-2-carbohydrazide involves its high ring strain and electrophilic nature, which make it reactive towards nucleophiles. The azirine ring can open upon reaction with nucleophiles, leading to the formation of more stable products. This reactivity is exploited in various chemical transformations and biological applications . The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles or other reactants used .

Comparison with Similar Compounds

2H-Azirine-2-carbohydrazide can be compared with other azirine derivatives such as 2H-Azirine-2-carboxylic acid and its esters. These compounds share similar reactivity due to the azirine ring but differ in their substituents, which can influence their chemical behavior and applications . For example, azirinomycin, a natural azirine derivative, exhibits antimicrobial activity, highlighting the potential biological applications of azirines .

List of Similar Compounds

• 2H-Azirine-2-carboxylic acid
• 2H-Azirine-2-carboxamide
• 2H-Azirine-2-carboxylate esters
• Azirinomycin
• Dysidazirine